1-(2-(cyclopentylamino)-2-oxoethyl)-N-(4-ethylphenyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: 1-[2-(cyclopentylamino)-2-oxoethyl]-N-(4-ethylphenyl)-7-methyl-4-oxo-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C25H28N4O3/c1-3-17-9-11-19(12-10-17)28-25(32)21-14-29(15-22(30)27-18-6-4-5-7-18)24-20(23(21)31)13-8-16(2)26-24/h8-14,18H,3-7,15H2,1-2H3,(H,27,30)(H,28,32)
• InChI Key: CMGGCHASANTKRR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=CN(C3=C(C2=O)C=CC(=N3)C)CC(=O)NC4CCCC4
• Molecular Formula: C25H28N4O3
• Molecular Weight: 432.5 g/mol
• CAS No.: 1251585-16-6

Description

1-(2-(cyclopentylamino)-2-oxoethyl)-N-(4-ethylphenyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide is a useful research compound. Its molecular formula is C25H28N4O3 and its molecular weight is 432.524. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Cytotoxic Activity

Carboxamide derivatives of benzo[b][1,6]naphthyridin-(5H)ones, including compounds similar to the chemical , have been synthesized and tested for cytotoxic properties. These compounds exhibited potent cytotoxicity against murine P388 leukemia and Lewis lung carcinoma, with some having IC50 values less than 10 nM. In vivo testing against subcutaneous colon 38 tumors in mice showed curative potential for certain derivatives (Deady et al., 2003).

Tumor and Plasma Pharmacokinetics

A study on N-[2-(dimethylamino)ethyl]-2,6-dimethyl-1-oxo-1,2-dihydrobenzo[b]-1,6-naphthyridine-4-carboxamide (SN 28049), closely related to the queried compound, revealed insights into its tumor pharmacokinetics. This DNA-binding compound showed a strong correlation between tumor pharmacokinetics and antitumor activity, indicating a dependency on the nitrogen substituent on the benzonaphthyridine chromophore (Lukka et al., 2012).

Antibacterial Properties

Another study focused on 1,2,3,4-tetrahydro-4-oxo-1,8-naphthyridine-3-carboxylic acid derivatives, including carboxamides, revealed antibacterial properties. These derivatives were evaluated in mice infected with Escherichia coli, with some showing effectiveness against gram-negative bacterial infections (Santilli et al., 1975).

Anti-inflammatory and Anticancer Potential

Research has also explored the anti-inflammatory activity of certain naphthyridine derivatives. These compounds, including a closely related derivative, demonstrated significant inhibition of pro-inflammatory cytokines and possessed cytotoxic properties against various cancer cell lines. Their potential as dual anti-cancer and anti-inflammatory agents was highlighted (Madaan et al., 2013).

Pharmacokinetics in Cancer Treatment

The pharmacokinetics and distribution of SN 28049, a derivative with a similar structure, have been extensively studied in mice. This research provided insights into the drug's pharmacokinetics, bioavailability, and tumor retention, contributing to its high antitumor activity in vivo (Lukka et al., 2010).